Cas no 1555985-73-3 (Ethyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate)

• Product Name: Ethyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate
• CAS No: 1555985-73-3
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6220730
• PubChem ID: 104711213
• Update Time: 2025-05-19

Ethyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-7937315
• ethyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate
• 1555985-73-3
• Ethyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate

• Inchi： 1S/C8H17NO3/c1-4-12-8(11)7(5-10)9-6(2)3/h6-7,9-10H,4-5H2,1-3H3
• InChI Key： PCQFSIGFEUDIPH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CO)NC(C)C)=O

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate

Comprehensive Overview of Ethyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate (CAS No. 1555985-73-3)

Ethyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate (CAS No. 1555985-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique hydroxyl and amino functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure, combining an ethyl ester moiety with a propan-2-yl amino group, makes it a versatile intermediate in drug discovery and fine chemical production.

The compound's CAS No. 1555985-73-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its potential applications in peptide mimetics and enzyme inhibitors, which are hot topics in the development of novel therapeutics. The presence of both hydrophilic (3-hydroxy) and lipophilic (propan-2-yl amino) groups enhances its compatibility with diverse biological systems, making it a valuable tool for structure-activity relationship (SAR) studies.

In recent years, the demand for Ethyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate has surged due to its utility in green chemistry initiatives. As sustainability becomes a priority, this compound's efficient synthesis routes—often involving catalytic asymmetric hydrogenation—align with the industry's shift toward eco-friendly processes. Questions like "How to optimize the yield of CAS No. 1555985-73-3?" or "What are the latest applications of hydroxy-amino esters in medicine?" dominate search engine queries, highlighting its interdisciplinary appeal.

From a technical perspective, the compound's chirality is a critical feature, as enantiopure forms are essential for pharmaceutical intermediates. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and stereochemistry. Laboratories often seek protocols for its storage (recommended at -20°C under inert conditions) and handling, emphasizing its sensitivity to moisture and oxidation.

The rise of AI-driven drug discovery has further amplified interest in Ethyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate. Computational models frequently incorporate its structural data to predict novel bioactive scaffolds, addressing trending searches like "machine learning in ester-based drug design." Additionally, its role in prodrug development—a strategy to improve drug bioavailability—is a recurring theme in scientific literature.

In summary, CAS No. 1555985-73-3 represents a convergence of innovation and practicality, bridging gaps between synthetic chemistry and life sciences. Its multifaceted applications, coupled with growing environmental and technological demands, ensure its continued prominence in research and industry.